Cas no 63699-77-4 (9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-hydroxy-7H-purin-8(9H)-one)

• Product Name: 9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-hydroxy-7H-purin-8(9H)-one
• CAS No: 63699-77-4
• MF: C₁₀H₁₂N₄O₆
• MW: 284.225481987
• CID: 2843883
• PubChem ID: 136273848
• Update Time: 2025-04-21

9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-hydroxy-7H-purin-8(9H)-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2524009
• 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-hydroxy-8,9-dihydro-7H-purin-8-one
• 7,8-dihydro-8-oxoinosine
• SCHEMBL8494362
• 8-oxo-7,8-dihydroinosine
• 9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-hydroxy-7H-purin-8(9H)-one
• SCHEMBL16348684
• DTXSID40712211
• 63699-77-4

• Inchi： 1S/C10H12N4O6/c15-1-3-5(16)6(17)9(20-3)14-7-4(13-10(14)19)8(18)12-2-11-7/h2-3,5-6,9,15-17H,1H2,(H,13,19)(H,11,12,18)/t3-,5-,6-,9-/m1/s1
• InChI Key： ZQIXICISNQZUQJ-UUOKFMHZSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(NC2C(NC=NC1=2)=O)=O)O)O

Computed Properties

• Exact Mass: 284.07568412Da
• Monoisotopic Mass: 284.07568412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 144Ų